N-iminoethyl-L-lysine dihydrochloride
Overview
Description
“N-iminoethyl-L-lysine dihydrochloride”, also known as L-NIL dihydrochloride, is a synthetic organic compound . It is used as an inducible nitric oxide synthase (iNOS) inhibitor . It has been used to study its effects on leptin-induced modulation of fibronectin type III domain-containing five (FNDC5)/irisin in myocytes and fat cells of murine .
Molecular Structure Analysis
The empirical formula of “N-iminoethyl-L-lysine dihydrochloride” is C8H17N3O2 · 2 HCl . It has a molecular weight of 260.16 . The SMILES string representation is Cl.Cl.CC(=N)NCCCCC@HC(O)=O .Physical And Chemical Properties Analysis
“N-iminoethyl-L-lysine dihydrochloride” is a powder that is soluble in water (50 mg/mL, clear, colorless) . It is stored at a temperature of -20°C .Scientific Research Applications
Inhibition of Inducible Nitric Oxide Synthase (iNOS)
L-N6-(1-Iminoethyl)lysine dihydrochloride: is a selective inhibitor of inducible nitric oxide synthase (iNOS). It has been utilized in research to block the production of nitric oxide in various cell types, including mice bone marrow mesenchymal stromal cells (BMSCs) . This application is crucial in studying inflammatory responses and immune regulation, as iNOS-derived nitric oxide plays a significant role in these processes.
Modulation of Fibronectin Type III Domain-Containing Protein 5 (FNDC5)/Irisin
This compound has been used to study the effects of leptin-induced modulation of FNDC5/irisin in myocytes and fat cells of murine models . Understanding the interaction between leptin and FNDC5/irisin can provide insights into metabolic regulation and potential therapeutic targets for metabolic disorders.
Research on Leptin-Induced Inflammation in Hepatocytes
Researchers have applied L-N6-(1-Iminoethyl)lysine dihydrochloride to investigate leptin-induced inflammation in hepatocytes . This is particularly relevant for understanding the pathophysiology of non-alcoholic fatty liver disease (NAFLD) and other liver conditions associated with obesity and metabolic syndrome.
Respiratory Diseases
Considering the compound’s safety information indicates respiratory system as a target organ , it may be used in research related to respiratory diseases, particularly those with an inflammatory component, such as asthma and chronic obstructive pulmonary disease (COPD).
Mechanism of Action
Target of Action
The primary target of L-N6-(1-Iminoethyl)lysine dihydrochloride is the inducible nitric oxide synthase (iNOS) . iNOS is an enzyme that plays a crucial role in the production of nitric oxide, a molecule involved in various physiological and pathological processes.
Mode of Action
L-N6-(1-Iminoethyl)lysine dihydrochloride acts as a selective inhibitor of iNOS . It binds to the active site of iNOS, preventing it from producing nitric oxide. This compound has been shown to be more potent for mouse iNOS (miNOS) with an IC50 value of 3.3 μM .
Pharmacokinetics
It’s worth noting that the compound is soluble in water , which could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The inhibition of iNOS by L-N6-(1-Iminoethyl)lysine dihydrochloride can lead to a decrease in nitric oxide production. This can have various effects at the molecular and cellular level, such as reducing inflammation and modulating the activity of certain proteins .
Safety and Hazards
properties
IUPAC Name |
(2S)-2-amino-6-(1-aminoethylideneamino)hexanoic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N3O2.2ClH/c1-6(9)11-5-3-2-4-7(10)8(12)13;;/h7H,2-5,10H2,1H3,(H2,9,11)(H,12,13);2*1H/t7-;;/m0../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQIBCXRAFAHXMM-KLXURFKVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NCCCCC(C(=O)O)N)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=NCCCC[C@@H](C(=O)O)N)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19Cl2N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3040562 |
Source
|
| Record name | N-Iminoethyl-L-lysine dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3040562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-N6-(1-Iminoethyl)lysine dihydrochloride | |
CAS RN |
159190-45-1 |
Source
|
| Record name | N-Iminoethyl-L-lysine dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0159190451 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Iminoethyl-L-lysine dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3040562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 159190-45-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-IMINOETHYL-L-LYSINE DIHYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8BL5V0T01Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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